Cas no 1140948-95-3 (benzyl N-(2S)-1-(chlorosulfonyl)propan-2-ylcarbamate)

• Product Name: benzyl N-(2S)-1-(chlorosulfonyl)propan-2-ylcarbamate
• CAS No: 1140948-95-3
• MF: C₁₁H₁₄ClNO₄S
• MW: 291.75116109848
• CID: 4572558
• PubChem ID: 102297406
• Update Time: 2025-06-09

benzyl N-(2S)-1-(chlorosulfonyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(2S)-1-(chlorosulfonyl)propan-2-yl]carbamate
• benzyl N-(2S)-1-(chlorosulfonyl)propan-2-ylcarbamate

• Inchi： 1S/C11H14ClNO4S/c1-9(8-18(12,15)16)13-11(14)17-7-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,13,14)/t9-/m0/s1
• InChI Key： NIHFPICSMSDBCI-VIFPVBQESA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N[C@@H](C)CS(Cl)(=O)=O

Additional information on benzyl N-(2S)-1-(chlorosulfonyl)propan-2-ylcarbamate

Comprehensive Overview of Benzyl N-(2S)-1-(chlorosulfonyl)propan-2-ylcarbamate (CAS No. 1140948-95-3)

Benzyl N-(2S)-1-(chlorosulfonyl)propan-2-ylcarbamate (CAS No. 1140948-95-3) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique molecular structure, featuring a chlorosulfonyl group and a carbamate moiety, makes it a valuable building block for designing bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in peptide modification and chiral synthesis, aligning with the growing demand for enantioselective catalysts and green chemistry solutions.

The compound's S-configuration at the propan-2-yl group is particularly noteworthy, as it enables stereospecific reactions critical for drug development. Recent trends in AI-driven drug discovery and computational chemistry have amplified interest in such chiral auxiliaries, with platforms like AlphaFold and molecular docking simulations leveraging these compounds for virtual screening. Additionally, its benzyl-protected carbamate functionality offers stability under diverse reaction conditions, a feature often queried in organic synthesis forums and patent literature.

From an industrial perspective, 1140948-95-3 is pivotal in optimizing API (Active Pharmaceutical Ingredient) manufacturing processes. Its compatibility with flow chemistry systems addresses sustainability concerns—a hot topic in circular economy discussions. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, as highlighted in QC/QA guidelines for regulatory compliance. The compound’s solubility profile in polar aprotic solvents (e.g., DMF or acetonitrile) further enhances its utility in high-throughput screening.

Emerging applications include its use in bioconjugation strategies for antibody-drug conjugates (ADCs), a field gaining traction due to advancements in cancer immunotherapy. Queries around "carbamate linkers in ADCs" or "chlorosulfonyl group reactivity" reflect this intersection with cutting-edge therapeutics. Moreover, the compound’s role in protease inhibitor design resonates with ongoing research into viral therapeutics, particularly post-pandemic.

To ensure safe handling, material safety data sheets (MSDS) emphasize proper storage at 2-8°C under inert atmospheres—a detail frequently searched alongside its CAS number. As synthetic methodologies evolve, innovations like photocatalysis and electrochemistry are being explored to derivatize this scaffold more efficiently, cementing its relevance in modern medicinal chemistry pipelines.